Cas no 1332345-21-7 ((2,4-difluorophenyl)3-(methylsulfanyl)phenylmethanone)

• Product Name: (2,4-difluorophenyl)3-(methylsulfanyl)phenylmethanone
• CAS No: 1332345-21-7
• MF: C₁₄H₁₀F₂OS
• MW: 264.290409564972
• MDL: MFCD20041396
• CID: 5572095
• PubChem ID: 56807262
• Update Time: 2025-06-13

(2,4-difluorophenyl)3-(methylsulfanyl)phenylmethanone Chemical and Physical Properties

Names and Identifiers

• (2,4-difluorophenyl)[3-(methylsulfanyl)phenyl]methanone
• Methanone, (2,4-difluorophenyl)[3-(methylthio)phenyl]-
• (2,4-difluorophenyl)3-(methylsulfanyl)phenylmethanone

• MDL： MFCD20041396
• Inchi： 1S/C14H10F2OS/c1-18-11-4-2-3-9(7-11)14(17)12-6-5-10(15)8-13(12)16/h2-8H,1H3
• InChI Key： MRTSJCRTEZAPFP-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(F)C=C1F)(C1=CC=CC(SC)=C1)=O

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 397.9±42.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on (2,4-difluorophenyl)3-(methylsulfanyl)phenylmethanone

Comprehensive Overview of (2,4-difluorophenyl) 3-(methylsulfanyl)phenylmethanone (CAS No. 1332345-21-7)

(2,4-difluorophenyl) 3-(methylsulfanyl)phenylmethanone, identified by its CAS number 1332345-21-7, is a specialized organic compound gaining attention in pharmaceutical and agrochemical research. This fluorinated ketone derivative exhibits unique structural properties, making it a subject of interest for scientists exploring novel bioactive molecules. Its molecular framework combines a difluorophenyl group with a methylsulfanyl-substituted phenyl moiety, offering potential applications in drug discovery and material science.

Recent studies highlight the compound’s relevance in addressing antibiotic resistance and sustainable agriculture, two pressing global challenges. Researchers are investigating its role as a scaffold for antimicrobial agents, particularly against multidrug-resistant pathogens. Additionally, its herbicidal and fungicidal properties align with the growing demand for eco-friendly agrochemicals. These applications resonate with current trends in green chemistry and precision farming, topics frequently searched in academic and industrial forums.

The synthesis of 1332345-21-7 typically involves Friedel-Crafts acylation or cross-coupling reactions, with yields optimized through advanced catalytic systems. Analytical characterization via NMR spectroscopy and mass spectrometry confirms its high purity, a critical factor for reproducibility in research. Stability studies suggest compatibility with common organic solvents, though storage under inert conditions is recommended to preserve its sulfanyl functionality.

From a commercial perspective, suppliers often list this compound under descriptors like “fluorinated aromatic ketone” or “thioether-based building block”, reflecting its utility in high-value chemical synthesis. Regulatory compliance varies by region, but current data classifies it as non-hazardous under standard handling protocols. As interest in tailored fluorophores and small-molecule probes grows, 1332345-21-7 may see expanded use in diagnostic imaging and molecular tagging technologies.

Future research directions could explore its structure-activity relationships (SAR) in medicinal chemistry or its integration into polymeric materials for enhanced thermal stability. Collaborative efforts between academia and industry will likely drive innovations, positioning this compound as a versatile tool in next-generation chemical design.